![molecular formula C8H4BrF3N2 B2886923 2-[Bromo(difluoro)methyl]-4-fluoro-1H-benzimidazole CAS No. 2366994-67-2](/img/structure/B2886923.png)
2-[Bromo(difluoro)methyl]-4-fluoro-1H-benzimidazole
Overview
Description
Scientific Research Applications
Synthesis and Biological Activity
Research has explored the synthesis and potential biological applications of benzimidazole derivatives, including those with bromo(difluoro)methyl and fluoro substituents. For example, a study by Menteşe, Ülker, and Kahveci (2015) synthesized a series of benzimidazole derivatives to assess their α-glucosidase inhibitory, antimicrobial, and antioxidant activities. These derivatives have shown promising results in scavenging activities and antimicrobial efficacy, indicating their potential in developing new therapeutic agents (Menteşe, Ülker, & Kahveci, 2015).
Antiviral Research
The antiviral properties of benzimidazole-coumarin conjugates, incorporating fluoro and bromo substituents, have been investigated, with some compounds demonstrating significant inhibitory activity against the hepatitis C virus. This suggests the potential for developing new antiviral drugs based on benzimidazole derivatives (Hwu et al., 2008).
Antitumor Properties
Fluorinated benzimidazole derivatives have been synthesized and tested for their antitumor activities. For instance, fluorinated 2-(4-aminophenyl)benzothiazoles exhibited potent cytotoxicity in vitro against various human breast cancer cell lines, highlighting their potential as antitumor agents (Hutchinson et al., 2001).
Antimicrobial Applications
The antibacterial activity of fluorine-containing benzimidazoles against a range of bacteria, including Staphylococcus aureus and Escherichia coli, has been reported. This study underscores the potential of fluorine-substituted benzimidazoles as antibacterial agents (Bishop, Chelton, & Jones, 1964).
Environmental and Analytical Applications
Fluorine-substituted benzimidazoles have also found applications beyond biomedicine, such as in environmental science. Difluorobenzoates, for example, have been evaluated as nonreactive tracers in soil and groundwater studies, demonstrating their utility in hydrological research (Bowman & Gibbens, 1992).
Safety and Hazards
properties
IUPAC Name |
2-[bromo(difluoro)methyl]-4-fluoro-1H-benzimidazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4BrF3N2/c9-8(11,12)7-13-5-3-1-2-4(10)6(5)14-7/h1-3H,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BSFYIPZCKQHDNC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)F)N=C(N2)C(F)(F)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4BrF3N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.03 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[Bromo(difluoro)methyl]-4-fluoro-1H-benzimidazole | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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